3-Hydroxy-3-methyl-butyrimidic acid ethyl ester

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: ethyl 3-hydroxy-3-methylbutanimidate
• InChI: InChI=1S/C7H15NO2/c1-4-10-6(8)5-7(2,3)9/h8-9H,4-5H2,1-3H3
• InChI Key: BOAMZAGSAAIQID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC(C)(C)O

Description

3-Hydroxy-3-methyl-butyrimidic acid ethyl ester is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HCl (g) was bubbled through a solution of 3-hydroxy-3-methylbutyronitrile (5.0 g, 50.4 mmol) in diethyl ether (20 mL) and IMS (3.48 g, 75.6 mmol) at 0° C. for 30 minutes before leaving to stand at −5° C. over night. The solution was concentrated under vacuum affording 6.48 g (72%) of 3-hydroxy-3-methyl-butyrimidic acid ethyl ester. 1H NMR (400 MHz, CDCl3) δ: 11.36 (m br, 1H), 4.66 (q, 2H), 2.89 (s, 2H), 1.51 (t, 3H), 1.36 (s, 6H).